2-[[2-Chloro-4-(pyrrolo[3,4-b]pyridine-5,7-dione-6-yl)phenyl]-methyl]-4,4-dimethyl-3-isoxazolidinone

• Molecular Formula: C19H16ClN3O4
• Molecular Weight: 385.8 g/mol
• IUPAC Name: 6-[3-chloro-4-[(4,4-dimethyl-3-oxo-1,2-oxazolidin-2-yl)methyl]phenyl]pyrrolo[3,4-b]pyridine-5,7-dione
• InChI: InChI=1S/C19H16ClN3O4/c1-19(2)10-27-22(18(19)26)9-11-5-6-12(8-14(11)20)23-16(24)13-4-3-7-21-15(13)17(23)25/h3-8H,9-10H2,1-2H3
• InChI Key: DWSBQXXZSKUIOK-UHFFFAOYSA-N
• Canonical SMILES: CC1(CON(C1=O)CC2=C(C=C(C=C2)N3C(=O)C4=C(C3=O)N=CC=C4)Cl)C

Description

2-[[2-Chloro-4-(pyrrolo[3,4-b]pyridine-5,7-dione-6-yl)phenyl]-methyl]-4,4-dimethyl-3-isoxazolidinone is a useful research compound. Its molecular formula is C19H16ClN3O4 and its molecular weight is 385.8 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

Using a method analogous to that of M. P. Cava et al., supra, a solution of 5.0 grams (0.061 mole) of sodium acetate in 50 mL of acetic anhydride was stirred while heating with a steam bath, and 1.5 grams (0.004 mole) of 2-[[2-chloro-4-[(3-carboxy-2-pyridinyl)carbonylamino]phenyl]methyl]-4,4-dimethyl-3-isoxazolidinone was added in one portion. Upon completion of addition the reaction mixture was heated with the steam bath for an additional 30 minutes. The reaction mixture was poured into 500 mL of ice-water, and the resultant solid was collected by filtration. The solid was recrystallized from acetone-water to yield 0.45 gram of 2-[[2-chloro-4-(pyrrolo[3,4-b]pyridine-5,7-dione-6-yl)phenyl]-methyl]-4,4-dimethyl-3-isoxazolidinone; m.p. 139°-141° C.